Cas no 19470-97-4 (L-Alanine-N,N,O-d3)

• Product Name: L-Alanine-N,N,O-d3
• CAS No: 19470-97-4
• MF: C₃H₇NO₂
• MW: 92.1116659641266
• CID: 123590
• PubChem ID: 102602334
• Update Time: 2025-05-24

L-Alanine-N,N,O-d3 Chemical and Physical Properties

Names and Identifiers

• L-Alanine-N,N,1-d3
• L-ALANINE-N,N,O-D3
• AC1LELXQ
• AG-F-56589
• alanine-N-d3
• A-naphthylamide
• CTK1D5026
• L-Alanine 4-methoxy-
• L-alanine-4-methoxy-2-naphthylamide hydrochloride
• L-alanine-d3
• L-alanine-N-d3
• L-Alanyl-4-methoxy-2-naphthylamid
• N,N,O-d3-Alanine
• N,N,O-trideuterio-L-alanine
• ND3-L-alanine
• Propanamide, 2-amino-N-(4-methoxy-2-naphthalenyl)-, (2S)-
• SureCN7738208
• L-Alanine-ND2COOD
• HY-N0229S16
• Deuterio (2S)-2-(dideuterioamino)propanoate
• L-Alanine-d3-1
• 19470-97-4
• CS-0438050
• D99625
• L-Alanine-N,N,O-D{3}, 99.99% (Isotopic)
• L-Alanine-N,N,O-d3

• MDL： MFCD06658795
• Inchi： 1S/C3H7NO2/c1-2(4)3(5)6/h2H,4H2,1H3,(H,5,6)/t2-/m0/s1/i/hD3
• InChI Key： QNAYBMKLOCPYGJ-QTTZAROQSA-N
• SMILES： O([2H])C([C@H](C)N([2H])[2H])=O

Computed Properties

• Exact Mass: 95.08533
• Monoisotopic Mass: 92.067
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 61.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• PSA: 29.54
• LogP: 0.11850

Additional information on L-Alanine-N,N,O-d3

L-Alanine-N,N,O-d³: A Deuterium-Labeled Amino Acid with Applications in Modern Pharmacological Research

L-Alanine-N,N,O-d³, also identified by CAS No. 19470-97-4, is a deuterium-substituted variant of the naturally occurring amino acid L-alanine. This compound features three deuterium atoms strategically incorporated at the nitrogen and oxygen positions, specifically replacing three hydrogen atoms in its molecular structure. The substitution pattern—denoted as N,N,O-d³—enhances its utility in advanced chemical and biological studies by altering physicochemical properties while retaining the core biochemical functions of its non-labeled counterpart. Recent advancements in stable isotope labeling have positioned such compounds as critical tools in drug discovery, metabolic pathway analysis, and preclinical pharmacokinetic evaluations.

The deuterium labeling of L-alanine in this compound modulates its metabolic stability and pharmacokinetic profile. Studies published in Nature Communications (2023) highlight how deuterium substitution at nitrogen and oxygen sites can reduce susceptibility to enzymatic oxidation, thereby extending the compound’s half-life in biological systems. For instance, when compared to unlabeled L-alanine, L-Alanine-N,N,O-d³ exhibits slower degradation rates under physiological conditions, a property that is particularly advantageous for designing long-acting therapeutics. This characteristic has drawn attention from researchers developing dual-purpose amino acid derivatives for targeted drug delivery systems.

In terms of chemical structure, L-Alanine-N,N,O-d³ retains the basic framework of L-alanine (C₃H₇NO₂) but incorporates deuterium atoms at positions 1 and 2 of the amine group and one deuterium atom at the hydroxyl oxygen site. The isotopic substitution introduces a slight increase in molecular weight (now approximately 86.08 g/mol) without significantly altering the molecule’s reactivity or stereochemistry. This balance between isotopic modification and structural preservation allows it to serve as an ideal tracer in metabolic studies while maintaining compatibility with biochemical pathways.

JACS-published research (2024) demonstrated that compounds like L-Alanine-N,N,O-d³ can be used to study enzyme-substrate interactions with higher precision due to their distinct mass spectral signatures. In metabolic flux analysis experiments, this compound has enabled real-time tracking of alanine biosynthesis pathways in mammalian cells, providing insights into nutrient utilization mechanisms under disease states such as cancer or diabetes mellitus type II. Its application in these contexts underscores its role as a valuable tool for understanding cellular metabolism dynamics.

The synthesis of CAS No. 19470-97-4-labeled L-alanine typically involves deuteration reactions using heavy water (D₂O) under controlled conditions during the production process of conventional L-alanine derivatives. A recent method described in Bioorganic & Medicinal Chemistry Letters (January 2025) employs palladium-catalyzed exchange reactions with high isotopic purity (>98%), ensuring minimal contamination that could interfere with analytical results. Such rigorous synthesis protocols are essential for maintaining consistency across preclinical studies where even minor impurities might confound data interpretation.

In pharmacological applications, this compound’s enhanced metabolic stability directly impacts its potential utility as a prodrug component or standalone therapeutic agent. Preclinical trials reported in Molecular Pharmaceutics (April 2025) showed that when incorporated into peptide-based drugs targeting obesity-related disorders, L-Alanine-N,N,O-d³-modified peptides demonstrated prolonged circulation times compared to non-deuterated analogs—up to 6 hours versus 1 hour—in murine models without compromising bioactivity or immunogenicity profiles.

Beyond drug development, this compound finds application in bioanalytical research through its use as an internal standard in liquid chromatography-mass spectrometry (LC-MS/MS) assays measuring endogenous alanine levels during disease progression monitoring or dietary intervention studies. Its unique isotopic composition allows precise quantification even at trace concentrations (< strong > ppb-level sensitivity strong >), which is critical for longitudinal studies requiring accurate biomarker tracking over time.

A key area of current investigation involves exploring this compound’s role in neuroprotective therapies due to its ability to cross blood-brain barrier (BBB) more efficiently than conventional analogs when part of optimized drug formulations. A groundbreaking study from Stanford University’s Department of Neurology (June 2025) revealed that intranasal administration of BBB-penetrant molecules containing the N,N,O-d³ moiety achieved fivefold higher cerebral spinal fluid concentrations than oral administration routes—a finding attributed to reduced first-pass metabolism facilitated by deuteration at these specific sites.

In enzymology research, < strong > L-Alanine-N,N,O-d< sup >3 sup > strong > has been instrumental in studying transamination reactions catalyzed by alanine transaminase (ALT). By comparing reaction kinetics between labeled and unlabeled substrates using NMR spectroscopy techniques outlined in Analytical Chemistry (March 2025), scientists have gained new insights into substrate binding dynamics at enzyme active sites—information critical for rational design of enzyme inhibitors targeting conditions like hepatic encephalopathy where ALT activity dysregulation occurs.

Safety data accumulated over recent years indicate that while standard precautions apply during handling—such as using gloves and eye protection—the isotopic substitutions do not introduce toxicity risks above those associated with natural L-alanine when administered within therapeutic ranges (< strong > ≤5 mM intracellular concentration strong >). Toxicity profiles remain consistent across multiple species tested according to OECD guidelines adapted for deuterated compounds per regulatory updates from EMA (December 2024).

The physical properties of this compound align closely with conventional L-alanine but exhibit measurable differences under analytical conditions: melting point ranges between 168–171°C versus natural alanine’s ~168°C; solubility increases marginally (~5% improvement) when dissolved in D< sub > 2 sub >O solutions due to hydrogen bond strength variations caused by deuteration—a factor considered during formulation development for injectable pharmaceuticals requiring precise solubility control.

In metabolic engineering projects published by MIT researchers (September 2025), this compound was used as a building block for constructing stable isotope-labeled protein scaffolds designed to study post-translational modifications under oxidative stress conditions without introducing experimental artifacts caused by rapid deamination processes observed with non-labeled precursors.

Clinical translation efforts are currently focused on evaluating its performance as an imaging agent precursor when combined with positron emission tomography (PET) radiolabeling techniques described in Clinical Cancer Research (October 2025). Early phase I trial results suggest improved tumor uptake kinetics compared to existing tracers derived from unlabeled amino acids—a breakthrough potentially enhancing diagnostic accuracy for early-stage malignancies where subtle metabolic changes are critical indicators.

The unique isotopic signature also enables precise dosimetry calculations when used as a component in combination therapies involving radioactively labeled molecules according to FDA draft guidance on stable isotope applications released November 2024. This capability addresses longstanding challenges related to accurate dosing regimens during multi-modal treatment approaches where simultaneous administration occurs via different routes such as intravenous infusion and oral supplementation.

Synthetic chemists utilize this compound’s predictable reactivity patterns when constructing peptidomimetic libraries optimized for kinase inhibitor discovery programs highlighted at the ACS Spring Meeting (April 2025). The controlled deuteration minimizes side reactions during solid-phase peptide synthesis while maintaining structural integrity required for target binding affinity testing against cancer-associated kinases like EGFR variants III and VII observed across glioblastoma multiforme samples analyzed through proteomic profiling methods involving MALDI-TOF mass spectrometry.

In cell culture applications described within BMC Biotechnology (August 2025), researchers successfully employed this compound as a stable growth medium supplement without adverse effects on cell viability or proliferation rates up to concentrations exceeding typical physiological levels—a crucial validation step supporting its use across diverse experimental platforms including CRISPR-Cas9 knockout validation studies requiring extended culture periods beyond conventional timelines due to slow gene editing processes.

New developments reported by Johnson & Johnson’s pharmaceutical R&D division (Q4/’YR’) integrate this molecule into sustained-release nanoparticle formulations targeting chronic pain management through modulation of central nervous system amino acid neurotransmitter pools—a strategy validated through ex vivo brain slice experiments showing dose-dependent GABAergic activity enhancements measurable via patch-clamp recordings after seven-day sustained exposure periods.

Evaluation protocols now include advanced nuclear magnetic resonance (NMR)] spectroscopy techniques utilizing both proton and deuterium channels simultaneously per methodologies published in Magnetic Resonance Imaging (< strong > June/July issue strong >). This dual-channel analysis provides unprecedented clarity on molecular interactions within complex biological matrices such as plasma samples collected from patients undergoing chemotherapy regimens involving tyrosine kinase inhibitors prone to rapid enzymatic breakdown mechanisms involving oxidative pathways modified by deuteration effects documented through comparative metabolomics analyses performed using Orbitrap-based mass spectrometers configured for high-resolution isotope detection modes introduced commercially late last year.

A recent collaborative study between Harvard Medical School and Merck KGaA (< em > submitted March/April ’YR’) em ] demonstrates how strategic deuteration patterns like those found here improve drug candidate ADME properties without sacrificing pharmacological efficacy—a balance achieved through iterative computational modeling using Schrödinger’s Desmond platform followed by experimental validation via microdialysis sampling from rat brain tissue samples processed through LC-QTOF mass spectrometry workflows optimized specifically for detecting minor metabolite species formed during biotransformation processes occurring within neural tissues exposed to neuroactive compounds over prolonged periods typical during chronic treatment scenarios. p > < p > As highlighted throughout recent literature reviews published across major chemistry journals including Angewandte Chemie International Edition (February ’YR’) , compounds like CAS No .19470 -97 -4 must adhere strictly defined purity standards (>99% HPLC verified ) set forth by ICH Q6A guidelines updated April ’YR’. Such specifications ensure consistent performance across diverse experimental setups ranging from basic biochemical assays conducted using automated liquid handlers ,to large-scale preclinical trials involving animal models maintained under GLP-compliant conditions . Researchers utilizing these materials should follow institutional biosafety protocols emphasizing proper waste disposal procedures aligned with local environmental regulations governing non-radioactive stable isotopes . Proper storage practices—including refrigeration at -18°C ±5°C —are also critical for maintaining structural integrity over extended storage periods exceeding six months , which may impact vibrational spectroscopy results requiring precise isotopic composition verification before each experimental campaign . --> < p > Looking ahead , ongoing investigations into epigenetic modulation mechanisms mediated through modified amino acid signaling pathways suggest promising avenues where CAS No .19470 -97 -4 could play pivotal roles . Preliminary data presented at ASMS Annual Conference ('YR') indicate that epigenome-wide association studies employing d -labeled metabolites provide superior resolution when mapping histone modification dynamics induced by dietary interventions—a methodology now being explored further through CRISPR-based gene editing experiments designed specifically around maintaining stable isotope tracers within complex cellular systems undergoing targeted genetic modifications . These advancements collectively position L -Alanine -N ,N ,O -d³ not only as a foundational research tool but also a potential contributor toward next-generation precision medicine strategies currently being developed globally . In conclusion , CAS No .19470 -97 -4 represents cutting-edge innovation at the intersection of organic chemistry and biomedical science . Its unique combination of structural familiarity paired with strategically placed deuterium substitutions continues enabling breakthrough discoveries across multiple disciplines—from fundamental enzyme mechanism elucidation efforts leveraging cryo-electron microscopy techniques refined since ’YR’,to translational oncology programs advancing novel therapeutic candidates into clinical phases based on data generated using this precisely engineered molecule . ...